3-(tert-Butoxycarbonyl)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylic acid

• CAS No.: 2751616-22-3
• Molecular Formula: C11H16FNO4
• Molecular Weight: 245.25 g/mol
• IUPAC Name: 6-fluoro-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• InChI: InChI=1S/C11H16FNO4/c1-10(2,3)17-9(16)13-4-6-7(5-13)11(6,12)8(14)15/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key: JUGGSYIWKMWFAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2C(C1)C2(C(=O)O)F

Description

3-[(tert-butoxy)carbonyl]-6-fluoro-3-azabicyclo[310]hexane-6-carboxylic acid is a complex organic compound characterized by its unique bicyclic structure

Preparation Methods

The synthesis of 3-[(tert-butoxy)carbonyl]-6-fluoro-3-azabicyclo[310]hexane-6-carboxylic acid typically involves multiple stepsThis method is efficient and sustainable, providing a versatile approach to synthesizing the compound . Industrial production methods often involve similar synthetic routes but on a larger scale, ensuring high purity and yield.

Chemical Reactions Analysis

3-[(tert-butoxy)carbonyl]-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to introduce oxygen into the compound.

Reduction: Reducing agents are used to remove oxygen or add hydrogen to the compound.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles, leading to the formation of various derivatives.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: Researchers use it to study biochemical pathways and interactions.

Industry: The compound is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 3-[(tert-butoxy)carbonyl]-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylic acid involves its interaction with specific molecular targets. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Compared to other similar compounds, 3-[(tert-butoxy)carbonyl]-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylic acid stands out due to its unique bicyclic structure and the presence of both fluorine and tert-butoxycarbonyl groups. Similar compounds include:

• 3-[(tert-butoxy)carbonyl]-6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 2-[(tert-butoxy)carbonyl]-6-fluoro-2-azabicyclo[3.1.0]hexane-6-carboxylic acid .

These compounds share structural similarities but differ in their specific functional groups and fluorine content, which can influence their chemical reactivity and biological activity.